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Compound of Interest

Compound Name: N1,N8-diacetylspermidine

Cat. No.: B030999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N¹,N⁸-diacetylspermidine, a diacetylated

polyamine with significant potential as a biomarker in oncology. This document outlines its

chemical properties, synthesis, and analytical methods for its detection, and discusses its role

in biological pathways, particularly in the context of cancer.

Core Chemical and Physical Data
N¹,N⁸-diacetylspermidine is commercially available in two common forms: the free base and

the hydrochloride salt. It is imperative for researchers to distinguish between these two forms

as their properties, including molecular weight and CAS number, differ.

Property
N¹,N⁸-Diacetylspermidine
(Free Base)

N¹,N⁸-Diacetylspermidine
Hydrochloride

CAS Number 82414-35-5[1][2] 178244-42-3[3][4][5]

Molecular Formula C₁₁H₂₃N₃O₂[1][6] C₁₁H₂₄ClN₃O₂[3]

Molecular Weight 229.32 g/mol [1][2][6] 265.78 g/mol [3][4]

IUPAC Name

N-[4-(3-

acetamidopropylamino)butyl]ac

etamide[6]

N-[4-(3-

acetamidopropylamino)butyl]ac

etamide;hydrochloride[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b030999?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/9393587/
https://www.researchgate.net/publication/7212677_Diacetylated_Derivatives_of_Spermine_and_Spermidine_as_Novel_Promising_Tumor_Markers
https://pubs.rsc.org/en/content/articlelanding/2019/ob/c8ob02900h
https://pubs.rsc.org/en/content/getauthorversionpdf/c8ob02900h
https://pubmed.ncbi.nlm.nih.gov/20655890/
https://pubmed.ncbi.nlm.nih.gov/9393587/
https://www.walshmedicalmedia.com/open-access/n1n12diacetylspermine-as-a-blood-based-lung-cancer-biomarker-2161-1009-1000268.pdf
https://pubs.rsc.org/en/content/articlelanding/2019/ob/c8ob02900h
https://pubmed.ncbi.nlm.nih.gov/9393587/
https://www.researchgate.net/publication/7212677_Diacetylated_Derivatives_of_Spermine_and_Spermidine_as_Novel_Promising_Tumor_Markers
https://www.walshmedicalmedia.com/open-access/n1n12diacetylspermine-as-a-blood-based-lung-cancer-biomarker-2161-1009-1000268.pdf
https://pubs.rsc.org/en/content/articlelanding/2019/ob/c8ob02900h
https://pubs.rsc.org/en/content/getauthorversionpdf/c8ob02900h
https://www.walshmedicalmedia.com/open-access/n1n12diacetylspermine-as-a-blood-based-lung-cancer-biomarker-2161-1009-1000268.pdf
https://pubs.rsc.org/en/content/articlelanding/2019/ob/c8ob02900h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role in Polyamine Metabolism and Cancer Biology
N¹,N⁸-diacetylspermidine is a metabolic product of spermidine, a ubiquitous polyamine crucial

for cell growth, differentiation, and proliferation. The acetylation of spermidine is a key

regulatory step in polyamine homeostasis, catalyzed by the enzyme spermidine/spermine N¹-

acetyltransferase (SSAT). This process reduces the positive charge of the polyamine, affecting

its interaction with cellular macromolecules like DNA and RNA.

Elevated levels of N¹,N⁸-diacetylspermidine have been consistently observed in the urine of

patients with various malignancies, including colorectal, urogenital, breast, and lung cancers.

This has led to its investigation as a non-invasive tumor biomarker.[1][5] Studies have indicated

that urinary N¹,N⁸-diacetylspermidine, often in conjunction with N¹,N¹²-diacetylspermine, can

offer diagnostic and prognostic value.[1] In some cases, its sensitivity as a biomarker has been

shown to be superior to conventional markers like carcinoembryonic antigen (CEA).[5]

The metabolic pathway leading to the formation and degradation of N¹,N⁸-diacetylspermidine is

a critical area of study in cancer research.
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Polyamine Metabolism and N¹,N⁸-Diacetylspermidine Formation
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Caption: Polyamine metabolism pathway leading to N¹,N⁸-diacetylspermidine.
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Experimental Protocols
Synthesis of N¹,N⁸-Diacetylspermidine Analogues
The synthesis of N¹,N⁸-diacetylspermidine and its analogues is crucial for developing standards

for analytical methods and for structure-activity relationship studies. A general synthetic

approach is outlined below, based on published methodologies.[3][4]
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General Workflow for Synthesis of N¹,N⁸-Diacetylspermidine Analogues
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Workflow for HPLC-Based Quantification of N¹,N⁸-Diacetylspermidine

Biological Sample
(Urine, Serum, Plasma)

Sample Pre-treatment
(e.g., Deproteinization, SPE)

Prepared Sample

Derivatization (Optional)
(e.g., Benzoylation)

Derivatized Sample

HPLC Separation
(Reversed-Phase Column)

Detection
(e.g., Fluorescence, MS/MS)

Quantification
(Standard Curve)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b030999?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diagnostic and prognostic usefulness of N1,N8-diacetylspermidine and N1,N12-
diacetylspermine in urine as novel markers of malignancy - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Design and synthesis of N1,N8-diacetylspermidine analogues having a linker with desired
functional groups - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

4. pubs.rsc.org [pubs.rsc.org]

5. Evaluating the utility of N1,N12-diacetylspermine and N1,N8-diacetylspermidine in urine
as tumor markers for breast and colorectal cancers - PubMed [pubmed.ncbi.nlm.nih.gov]

6. walshmedicalmedia.com [walshmedicalmedia.com]

To cite this document: BenchChem. [N¹,N⁸-Diacetylspermidine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030999#n1-n8-diacetylspermidine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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